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Compound of Interest

Compound Name: Gleenol

Cat. No.: B1239691

An essential guide to the safe and compliant disposal of Gleenol, ensuring the safety of
laboratory personnel and the protection of our environment.

The proper disposal of laboratory chemicals is a critical aspect of ensuring a safe working
environment and maintaining environmental compliance. This document provides detailed
procedures for the proper disposal of Gleenol (also known as Axenol), a sesquiterpenoid found
in various natural sources. The information herein is intended for researchers, scientists, and
drug development professionals to facilitate safe and responsible laboratory practices.

Chemical and Physical Properties of Gleenol

Understanding the chemical and physical properties of a substance is the first step toward safe
handling and disposal. Below is a summary of the key properties of Gleenol.
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Property Value

Molecular Formula C15H260
Molecular Weight 222.37 g/mol
Appearance Data not available
Odor Data not available

314.00 to 315.00 °C @ 760.00 mm Hg

Boiling Point ]
(estimated)
Flash Point 269.00 °F (131.50 °C) (estimated, closed cup)
Solubility in Water 2.378 mg/L @ 25 °C (estimated)
LogP (Octanol/Water) 3.776 - 4.902 (estimated)

Source: PubChem, The Good Scents Company[1][2]

Hazard Identification and Safety Precautions

While a specific Safety Data Sheet (SDS) for Gleenol is not readily available, the chemical
properties suggest that it should be handled with care. The high boiling point and flash point
indicate it is not highly flammable at room temperature. However, its low water solubility and
high octanol-water partition coefficient suggest it may be harmful to aquatic life with long-lasting
effects.

Personal Protective Equipment (PPE) is mandatory when handling Gleenol:
o Eye Protection: Wear chemical safety goggles.
e Hand Protection: Wear compatible chemical-resistant gloves.

o Skin Protection: Wear a lab coat and ensure skin is not exposed.

Step-by-Step Disposal Protocol for Gleenol

Under no circumstances should Gleenol or its residues be disposed of down the drain or in
regular solid waste. It must be treated as hazardous chemical waste.
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o Waste Collection:

o

Collect waste Gleenol in a dedicated, properly labeled, and securely sealed waste
container.

o The container must be made of a material compatible with organic compounds.
o If Gleenol is in a solution, the entire solution must be treated as hazardous waste.

o Materials contaminated with Gleenol, such as absorbent pads from a spill, must also be
collected in the same hazardous waste container.

o Waste Labeling:
o Clearly label the waste container with "Hazardous Waste" and "Gleenol."
o Include the approximate concentration and quantity of the waste.
o List any other chemicals present in the waste mixture.

o Storage of Waste:

o Store the sealed and labeled waste container in a designated, well-ventilated, and cool
secondary containment area.

o Keep the waste container away from incompatible chemicals.
e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
chemical waste disposal contractor to arrange for pickup and disposal.

o Follow all local, state, and federal regulations for the disposal of hazardous chemical
waste.

Spill Management Protocol
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In the event of a Gleenol spill, immediate and appropriate action is necessary to contain the
spill and prevent exposure.

o Evacuate and Ventilate:

o Immediately alert others in the vicinity and evacuate non-essential personnel from the spill
area.

o Ensure the area is well-ventilated. If the spill is large, use a fume hood if possible.

Control the Spill:

o Wearing appropriate PPE, contain the spill using an inert absorbent material such as
vermiculite, dry sand, or earth. Do not use combustible materials like paper towels for
large spills.

Collect and Containerize:

o Carefully collect the absorbent material contaminated with Gleenol and place it into a
sealed, labeled container for hazardous waste disposal.

Decontaminate the Area:

o Thoroughly clean the spill area with soap and water.

Report the Spill:

o Report the incident to your laboratory supervisor and your institution's EHS office in
accordance with your institution's established protocols.

Gleenol Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Gleenol in a laboratory setting.
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Caption: Workflow for the proper disposal of Gleenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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